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Get Quote

A clear understanding of Recoflavone's solubility is the first step in troubleshooting experimental issues.

Table 1: Recoflavone Solubility and Standard Solution Data

Property Value / Condition Notes / Application

Molecular
Weight [1]

386.35 g/mol -

CAS Number [1] 203191-10-0 -

Solubility in
DMSO [1]

103.53 mM (40

mg/mL)

Requires ultrasonication, warming, and heat to 60°C;

hygroscopic DMSO impacts solubility, use newly opened
vials.

Stock Solution
Storage [1]

-80°C for 6 months;
-20°C for 1 month

Aliquot to avoid repeated freeze-thaw cycles.

Formulation Strategies to Enhance Solubility

If standard DMSO stock solutions are insufficient for your experimental needs, consider these advanced

formulation approaches.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s541159?utm_src=pdf-body
https://www.smolecule.com/products/s541159?utm_src=pdf-interest
https://www.smolecule.com/products/s541159?utm_src=pdf-body
https://www.smolecule.com/products/s541159?utm_src=pdf-body
https://www.medchemexpress.com/recoflavone.html?srsltid=AfmBOoqgSXAUTKgHyoLtY8j7UBag1sCBd0ki1seYzOH7oemKIfOL5y4u
https://www.medchemexpress.com/recoflavone.html?srsltid=AfmBOoqgSXAUTKgHyoLtY8j7UBag1sCBd0ki1seYzOH7oemKIfOL5y4u
https://www.medchemexpress.com/recoflavone.html?srsltid=AfmBOoqgSXAUTKgHyoLtY8j7UBag1sCBd0ki1seYzOH7oemKIfOL5y4u
https://www.medchemexpress.com/recoflavone.html?srsltid=AfmBOoqgSXAUTKgHyoLtY8j7UBag1sCBd0ki1seYzOH7oemKIfOL5y4u
https://www.smolecule.com/products/s541159?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Table 2: Strategies for Improving Recoflavone Solubility

Strategy Principle
Potential Application for
Recoflavone

Co-solvency [2] Uses a mixture of a water-miscible
organic solvent (e.g., ethanol) with an

aqueous buffer to create a more
favorable solubilizing environment.

Based on methods for other
flavonoids; requires empirical

optimization of the water/ethanol
ratio.

Complexation [3] Employs cyclodextrins or other
complexing agents to encapsulate the

drug molecule, increasing its apparent
solubility in aqueous media.

A viable option for ophthalmic
preparations, as seen in a patent for

a similar flavonoid derivative [3].

Nanovehicle
Encapsulation [2]

Incorporates the compound into
nanoparticles, liposomes, or micelles to

deliver it in a solubilized and protected
form.

A modern approach suggested for
flavonoid delivery, though it requires

specialized equipment and expertise
[2].

Structural
Modification [4]

Chemically modifies the parent
compound by adding ionizable or polar

groups (e.g., charged amino acids) to
enhance intrinsic solubility.

A rational design strategy, as
demonstrated for improving peptide

solubility; likely requires medicinal
chemistry expertise [4].

A Systematic Troubleshooting Workflow

The following diagram maps out a logical pathway to diagnose and resolve solubility-related problems in

your experiments.
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Prepare Recoflavone Stock Solution

Use fresh, dry DMSO.
Warm & sonicate at 60°C.

Is solution clear
and particulate-free?

Proceed with experiment.
Store aliquots at -80°C.

 Yes

Troubleshoot: Consider
precipitation or instability

in aqueous buffer.

 No

Try a co-solvent system
(e.g., Ethanol/Water).

Explore complexing agents
(e.g., Cyclodextrins).

Investigate advanced
formulations (e.g., nanoparticles).

Re-evaluate biological assay
conditions (buffer, temperature).

Click to download full resolution via product page
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Frequently Asked Questions (FAQs)

Q1: The supplier's datasheet says Recoflavone is soluble in DMSO at 40 mg/mL, but I see particles

after preparation. What went wrong? The solubility of 103.53 mM (approximately 40 mg/mL) is

achieved under specific conditions [1]. The instructions explicitly note that this requires ultrasonication,

warming, and heating to 60°C. Furthermore, hygroscopic DMSO has a significant impact on solubility,

so it is critical to use a newly opened, anhydrous bottle. If your DMSO has absorbed moisture from the air, it

will lose its ability to dissolve compounds effectively.

Q2: My stock solution in DMSO is clear, but Recoflavone precipitates when I add it to my cell culture

medium or aqueous buffer. How can I prevent this? This "dilution-induced precipitation" is a common

hurdle. The drug is suddenly in a much less friendly solvent environment. To mitigate this:

Use the lowest possible DMSO percentage in your final experimental system (e.g., 0.1% v/v or
less).

Add the stock solution slowly while vortexing or stirring the aqueous medium to ensure it is
dispersed as finely as possible.

Consider using a co-solvent system like ethanol-water, which can provide a less harsh transition
than pure DMSO to pure water [2].

Explore additives like cyclodextrins, which can form inclusion complexes with the drug and keep it in
solution [3].

Q3: Are there any analytical techniques to confirm that Recoflavone is truly in solution in my

experimental buffer? Yes, several standard methods can be used:

Visual Inspection: A simple check for cloudiness or Tyndall effect (light scattering) can indicate

colloidal suspension.
Filtration: Pass the solution through a small pore size filter (e.g., 0.22 or 0.45 µm). If the

concentration in the filtrate is the same as before filtration, the compound was in true solution.
Dynamic Light Scattering (DLS): This technique can detect and size sub-micron particles,

confirming the absence of aggregates.
HPLC-UV/VIS Analysis: A clear, non-shouldered peak in the chromatogram suggests a

homogeneous solution, while precipitation can cause peak tailing or broadening.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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